Cas no 139472-21-2 (1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester
• CAS No: 139472-21-2
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 1288036
• Update Time: 2024-08-04

1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester
• 1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, 1,3-dimethyl ester

• Inchi： 1S/C12H13BrO4/c1-6-5-7(2)9(12(15)17-4)10(13)8(6)11(14)16-3/h5H,1-4H3
• InChI Key： MRSPHYBEAYGWMI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=C(C)C=C(C)C(C(OC)=O)=C1Br

Computed Properties

• Exact Mass: 299.99969

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 337.8±37.0 °C(Predicted)
• PSA: 52.6